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Compound of Interest

Compound Name: VDX-111

Cat. No.: B12367444

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available information

regarding the in vivo administration and dosing schedule of VDX-111 in mice, based on

preclinical studies. The protocols and data presented herein are intended to guide researchers

in the design and execution of their own in vivo experiments.

Summary of Quantitative Data
While specific dosage in mg/kg and the vehicle used for in vivo administration are not publicly

available in the reviewed literature, the following table summarizes the key quantitative

parameters from preclinical studies.
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Parameter Details Mouse Model(s) Source

Administration Route
Intraperitoneal (IP)

Injection

Syngeneic and

Patient-Derived

Xenograft (PDX)

[1]

Dosing Frequency Three times a week

Syngeneic and

Patient-Derived

Xenograft (PDX)

[1]

Toxicity Monitoring

Body weight was

monitored as a

surrogate for toxicity.

Syngeneic and

Patient-Derived

Xenograft (PDX)

[1]

In Vitro Active Conc. 10 nM - 10 µM
Ovarian Cancer Cell

Lines
[1]

In Vitro Vehicle 0.1% Ethanol
Ovarian Cancer Cell

Lines
[1]

Note: The exact in vivo dosage (in mg/kg) and the specific vehicle used for the intraperitoneal

injections in mice are critical pieces of information that are not available in the public domain

based on the conducted searches. Researchers should consider this a significant gap and may

need to perform dose-escalation studies to determine the optimal and safe dosage for their

specific mouse model and experimental goals.

Experimental Protocols
The following protocols are synthesized from the available literature and provide a general

framework for conducting in vivo studies with VDX-111 in mice.

Protocol 1: In Vivo Administration of VDX-111 in an
Ovarian Cancer Syngeneic Mouse Model
1. Animal Model:

Utilize an appropriate syngeneic mouse model for ovarian cancer. The referenced study

employed a model with a Trp53−/−, Brca1−/−, myristoylated-AKT, Myc, luciferase-expressing

(BR-Luc) cell line.[1]
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2. Preparation of VDX-111 Formulation:

Crucial Missing Information: The specific vehicle used for in vivo administration is not

detailed in the available literature. For initial studies, researchers may need to investigate

suitable biocompatible vehicles capable of solubilizing VDX-111 for intraperitoneal injection.

Common vehicles for hydrophobic compounds include solutions containing DMSO, PEG, or

Tween 80, but their compatibility and potential toxicity with VDX-111 would need to be

empirically determined. The in vitro studies used 0.1% ethanol as a vehicle.[1]

3. Dosing and Administration:

Crucial Missing Information: The precise dosage of VDX-111 in mg/kg is not specified. A

dose-finding study (dose escalation) is strongly recommended to determine the maximum

tolerated dose (MTD) and the optimal therapeutic dose.

Administer the prepared VDX-111 formulation via intraperitoneal (IP) injection.

The dosing schedule reported is three times per week.[1]

4. Monitoring and Endpoints:

Monitor the body weight of the mice regularly (e.g., twice weekly) as an indicator of toxicity.

[1]

Tumor progression can be monitored using methods appropriate for the model, such as

bioluminescence imaging for luciferase-expressing tumors.[1]

The primary endpoint could be tumor growth inhibition or overall survival.

Protocol 2: In Vivo Administration of VDX-111 in a
Patient-Derived Xenograft (PDX) Mouse Model
1. Animal Model:

Utilize immunodeficient mice (e.g., NSG or NOD-scid) engrafted with patient-derived ovarian

cancer xenografts.
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2. Preparation of VDX-111 Formulation:

(See Protocol 1, Step 2)

3. Dosing and Administration:

(See Protocol 1, Step 3)

4. Monitoring and Endpoints:

Monitor the body weight of the mice regularly for signs of toxicity.[1]

Measure tumor volume using calipers at regular intervals.

The primary endpoint is typically tumor growth inhibition or an extension in the time to reach

a predetermined tumor volume.

Signaling Pathways and Experimental Workflows
VDX-111 Signaling Pathway
VDX-111 has been shown to induce cell death in cancer cells primarily through the necroptosis

pathway.[1] This process is a form of programmed necrosis that is independent of caspases.

The key mediators of this pathway are Receptor-Interacting Protein Kinase 1 (RIPK1) and

Receptor-Interacting Protein Kinase 3 (RIPK3).[1] Additionally, in some cancer cell lines, VDX-
111 has been observed to affect the PI3K-AKT and MAPK signaling pathways.
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Caption: VDX-111 signaling pathways.
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Experimental Workflow for In Vivo Administration
The following diagram illustrates a general workflow for conducting in vivo studies with VDX-
111 in mice.
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Caption: Experimental workflow for VDX-111 in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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